Cas no 54865-20-2 (L-Leucine, L-alanyl-L-alanyl-)

• Product Name: L-Leucine, L-alanyl-L-alanyl-
• CAS No: 54865-20-2
• MF: C₁₂H₂₃N₃O₄
• MW: 273.328723192215
• CID: 1590877
• PubChem ID: 44298630
• Update Time: 2025-04-21

L-Leucine, L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-alanyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-4-methylpentanoic acid
• L-Leucine,L-alanyl-L-alanyl
• Ala-Ala-Leu
• DTXSID80658220
• 54865-20-2
• CHEBI:157925
• Alanyl-alanyl-leucine
• l alanyl l alanyl l leucine
• SCHEMBL15443060
• CHEMBL55904
• L-Alanyl-L-alanyl-L-leucine

• Inchi： 1S/C12H23N3O4/c1-6(2)5-9(12(18)19)15-11(17)8(4)14-10(16)7(3)13/h6-9H,5,13H2,1-4H3,(H,14,16)(H,15,17)(H,18,19)/t7-,8-,9-/m0/s1
• InChI Key： LJTZPXOCBZRFBH-CIUDSAMLSA-N
• SMILES： OC([C@H](CC(C)C)NC([C@H](C)NC([C@H](C)N)=O)=O)=O

Computed Properties

• Exact Mass: 273.16900
• Monoisotopic Mass: 273.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.4
• Topological Polar Surface Area: 122A^2

Experimental Properties

• PSA: 128.50000
• LogP: 1.83470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides